(3S)-2-Oxooxetan-3-aminium tetrafluoroborate
Overview
Description
(3S)-2-Oxooxetan-3-aminium tetrafluoroborate is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a derivative of oxetane, a four-membered ring compound that has shown promise in various fields including organic synthesis, materials science, and pharmaceuticals. The synthesis of this compound is a complex process that requires specialized techniques and equipment. However, its unique properties make it a valuable tool for understanding biochemical and physiological processes.
Mechanism of Action
The mechanism of action of ((3S)-2-Oxooxetan-3-aminium tetrafluoroborate)-2-Oxooxetan-3-aminium tetrafluoroborate is not fully understood. However, it is believed to act as a nucleophile in organic synthesis reactions, and as a fluorescent probe in biological imaging. Its unique chemical structure allows it to participate in a variety of reactions, making it a versatile tool for scientific research.
Biochemical and Physiological Effects:
(this compound)-2-Oxooxetan-3-aminium tetrafluoroborate has not been extensively studied for its biochemical and physiological effects. However, it has been shown to be non-toxic and biocompatible, making it a potential candidate for use in biological systems. Its fluorescent properties also make it useful for imaging cellular processes.
Advantages and Limitations for Lab Experiments
The advantages of using ((3S)-2-Oxooxetan-3-aminium tetrafluoroborate)-2-Oxooxetan-3-aminium tetrafluoroborate in lab experiments include its versatility, solubility, and non-toxicity. It is also relatively easy to synthesize, making it accessible to researchers. However, its limitations include its high cost and the specialized equipment required for its synthesis. Additionally, its mechanism of action is not well understood, which may limit its potential applications.
Future Directions
There are several potential future directions for the use of ((3S)-2-Oxooxetan-3-aminium tetrafluoroborate)-2-Oxooxetan-3-aminium tetrafluoroborate in scientific research. One area of interest is in the development of novel fluorescent probes for biological imaging. Another potential application is in the synthesis of chiral compounds for use in pharmaceuticals. Additionally, (this compound)-2-Oxooxetan-3-aminium tetrafluoroborate may have applications in materials science, such as the development of new polymers and coatings. Further research is needed to fully understand the potential applications of this compound.
Scientific Research Applications
((3S)-2-Oxooxetan-3-aminium tetrafluoroborate)-2-Oxooxetan-3-aminium tetrafluoroborate has been used in various scientific research applications, including the synthesis of novel compounds for use in pharmaceuticals and materials science. It has also been used as a reagent in organic synthesis reactions, such as the preparation of chiral amines and amino acids. Additionally, this compound has shown potential as a fluorescent probe for imaging biological systems.
properties
IUPAC Name |
[(3S)-2-oxooxetan-3-yl]azanium;tetrafluoroborate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H5NO2.BF4/c4-2-1-6-3(2)5;2-1(3,4)5/h2H,1,4H2;/q;-1/p+1/t2-;/m0./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYHZSWQYHKJXBX-DKWTVANSSA-O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](F)(F)(F)F.C1C(C(=O)O1)[NH3+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[B-](F)(F)(F)F.C1[C@@H](C(=O)O1)[NH3+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H6BF4NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90584980 |
Source
|
| Record name | (3S)-2-Oxooxetan-3-aminium tetrafluoroborate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90584980 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.89 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
403655-97-0 |
Source
|
| Record name | (3S)-2-Oxooxetan-3-aminium tetrafluoroborate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90584980 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 403655-97-0 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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